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Compound of Interest

Compound Name: 25C-NBOH hydrochloride

Cat. No.: B593021

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Abstract

These application notes provide a comprehensive protocol for the preparation of 25C-NBOH
hydrochloride stock solutions for use in experimental research. 25C-NBOH, a potent and
selective 5-HT2A receptor agonist, is a valuable tool in neuroscience and pharmacology
research.[1][2] Proper preparation of stock solutions is critical to ensure accurate and
reproducible experimental results. This document outlines the necessary materials, safety
precautions, and a detailed step-by-step procedure for dissolving and storing 25C-NBOH
hydrochloride.

Introduction

25C-NBOH hydrochloride is a derivative of the phenethylamine 2C-C and is recognized for its
high affinity and selectivity for the serotonin 5-HT2A receptor over the 5-HT2C receptor.[1][2] Its
utility as a research chemical necessitates standardized methods for solution preparation to
maintain consistency across experiments. This protocol addresses key considerations such as
solvent selection, concentration calculations, and appropriate storage conditions to ensure the
stability and integrity of the compound.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 25C-NBOH hydrochloride is
presented in the table below.

Property Value Reference

2-[[2-(4-chloro-2,5-dimethoxy-
IUPAC Name phenyl)ethylaminolmethyl]phe [11[3]

nol, monohydrochloride

Synonyms 2C-C-NBOH, NBOH-2CC [3]
CAS Number 1539266-20-0 [1]I3]
Molecular Formula C17H20CINOs « HCI [1]
Formula Weight 358.3 g/mol [1]
Appearance Crystalline solid [1]
Purity =298% [1]
Storage Temperature -20°C [1]

Stabilit = 5 years (when stored as a ]
abili
Y solid at -20°C)

Solubility Data

The solubility of 25C-NBOH hydrochloride in various solvents is crucial for selecting the
appropriate vehicle for stock solution preparation. The following table summarizes the available
solubility data.

Solvent Solubility Reference
Dimethylformamide (DMF) ~10 mg/mL [1]
Dimethyl sulfoxide (DMSO) ~3 mg/mL [1]
Ethanol ~5 mg/mL [1]
DMF:PBS (pH 7.2) (1:10) ~0.09 mg/mL [1]
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Note: For agueous buffers, it is recommended to first dissolve 25C-NBOH hydrochloride in an
organic solvent like DMSO or DMF before diluting with the aqueous buffer.[4] Aqueous
solutions are not recommended for storage for more than one day.[4]

Safety and Handling Precautions

25C-NBOH hydrochloride is a potent psychoactive compound and should be handled with
extreme caution in a laboratory setting.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling the solid compound and its solutions.

» Ventilation: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation
of dust or aerosols.

» Exposure: Avoid contact with skin and eyes. In case of accidental contact, rinse the affected
area thoroughly with water.

» Disposal: Dispose of all waste materials in accordance with local regulations for chemical
waste.

o For Research Use Only: This product is intended for forensic and research applications only
and is not for human or veterinary use.[1]

Experimental Protocol for Stock Solution
Preparation

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of 25C-NBOH
hydrochloride in DMSO.

Materials
e 25C-NBOH hydrochloride (solid)

o Dimethyl sulfoxide (DMSO), anhydrous

« Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure

o Calculate the required mass:

o To prepare a 10 mM stock solution, calculate the mass of 25C-NBOH hydrochloride
needed.

o Mass (mg) = Desired Volume (mL) x 10 mmol/L x 358.3 g/mol x (1 mg / 1000 ug)
o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) =1 mL x 10 mmol/L x 358.3 g/mol x (1 mg /1000 pug) = 3.583 mg
» Weigh the compound:

o Using a calibrated analytical balance, carefully weigh the calculated amount of 25C-NBOH
hydrochloride.

o Itis recommended to weigh a slightly larger amount (e.g., 5 mg) and adjust the solvent
volume accordingly for better accuracy.

e Dissolve the compound:

o

Transfer the weighed 25C-NBOH hydrochloride to a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to the tube.

[¢]

[¢]

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

[e]

If the compound does not fully dissolve, brief sonication in an ultrasonic bath may be
helpful.
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« Verify dissolution:

o Visually inspect the solution to ensure that all solid material has dissolved and the solution
is clear.

e Storage:

o Store the stock solution at -20°C in a tightly sealed container to prevent evaporation and
contamination.

o For long-term storage, it is advisable to aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for 25C-NBOH Hydrochloride Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a 25C-NBOH hydrochloride stock
solution.

Logical Relationship of Safety Precautions

Key Safety Precautions for Handling 25C-NBOH HCI

Click to download full resolution via product page

Caption: A diagram showing the essential safety measures to be taken when working with 25C-
NBOH hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing 25C-NBOH Hydrochloride Stock Solutions for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593021#preparing-25c-nboh-hydrochloride-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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